Cas no 1365272-13-4 (2-Bromo-6-isopropoxybenzonitrile)

• Product Name: 2-Bromo-6-isopropoxybenzonitrile
• CAS No: 1365272-13-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD21609678
• CID: 3043578
• Update Time: 2025-10-28

2-Bromo-6-isopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-isopropoxybenzonitrile
• 2-bromo-6-propan-2-yloxybenzonitrile
• V2585

• MDL： MFCD21609678
• Inchi： 1S/C10H10BrNO/c1-7(2)13-10-5-3-4-9(11)8(10)6-12/h3-5,7H,1-2H3
• InChI Key： AKFSBPKXJDZPKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C#N)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3.1
• Topological Polar Surface Area: 33

Additional information on 2-Bromo-6-isopropoxybenzonitrile

Introduction to 2-Bromo-6-Isopropoxybenzonitrile (CAS No. 1365272-13-4)

2-Bromo-6-isopropoxybenzonitrile (CAS No. 1365272-13-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, advanced materials development, and chemical synthesis. The benzonitrile functional group and the bromo substituent play pivotal roles in its reactivity and versatility, making it a valuable building block in modern chemical research.

The synthesis of 2-bromo-6-isopropoxybenzonitrile involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in its synthesis. These developments underscore the compound's role as a critical intermediate in the creation of bioactive molecules and advanced polymers.

One of the most promising applications of 2-bromo-6-isopropoxybenzonitrile lies in its use as a precursor for drug development. Its ability to undergo nucleophilic substitution reactions makes it ideal for constructing complex molecular frameworks with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and anticancer properties, paving the way for novel drug candidates. The integration of computational chemistry techniques has further accelerated this process by predicting optimal reaction conditions and identifying potential bioactive analogs.

In addition to its pharmaceutical applications, 2-bromo-6-isopropoxybenzonitrile has found utility in materials science, particularly in the development of advanced polymers and coatings. Its electron-withdrawing groups enhance the stability and reactivity of polymer chains, leading to materials with improved mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers, addressing the growing demand for sustainable materials in industries such as packaging and electronics.

The environmental impact of 2-bromo-6-isopropoxybenzonitrile has also been a topic of interest among scientists. Studies have demonstrated that its degradation products are non-toxic under controlled conditions, reducing concerns about ecological harm. However, ongoing research aims to optimize its production processes to minimize waste and energy consumption, aligning with global sustainability goals.

Looking ahead, the future of 2-bromo-6-isopropoxybenzonitrile is poised for further innovation. Collaborative efforts between academia and industry are expected to unlock new applications in fields such as nanotechnology and green chemistry. The compound's unique combination of reactivity and stability positions it as a cornerstone in the development of next-generation chemical products.